Cas no 7248-28-4 (Strychnidin-10-one,19-oxide)

Strychnidin-10-one,19-oxide structure
Strychnidin-10-one,19-oxide structure
Product Name:Strychnidin-10-one,19-oxide
CAS No:7248-28-4
MF:C21H22N2O3
MW:350.410985469818
CID:565806
PubChem ID:73393
Update Time:2025-04-19

Strychnidin-10-one,19-oxide Chemical and Physical Properties

Names and Identifiers

    • Strychnidin-10-one,19-oxide
    • STRYCHNINE N-OXIDE HYDROCHLORIDE
    • Strychnine, Nb-oxide
    • STRYCHNINE-N-OXIDE
    • 19-Oxylato-10-oxostrychnidine-19-ium
    • genostrychnine
    • n-oxystrychnine
    • Strychinidin-10-one 19-oxide
    • Strychnin-19-oxid
    • Strychnine N6-oxide
    • strychnine,19-oxide
    • NSC127569
    • 774C760V46
    • ALKALOIDS, N.O.S.
    • Strychnin-N6-oxide
    • 2-27-00-00739 (Beilstein Handbook Reference)
    • (1S,11S,18S,20R,21R,22S)-12-oxa-8,17-diazaheptacyclo[15.5.2.0(1,18).0(2,7).0(8,22).0(11,21).0(15,20)]tetracosa-2,4,6,14-tetraen-9-one 17-oxide
    • Strychnine, 19-oxide
    • NSC 127569
    • BRN 0102320
    • MLS000738032
    • DTXSID80993305
    • CHEBI:132703
    • NS00044395
    • UNII-774C760V46
    • CHEMBL138585
    • Strychnine, N6-oxide
    • Strychnine N-oxide
    • NSC-127569
    • Strychnine, N-oxide
    • Strychnine, N(sup 6)-oxide
    • Strychnine_N_Oxide
    • STRYCHNINE N6-OXIDE [MI]
    • Q27225624
    • Strychnidin-10-one 19-oxide
    • Strychnidin-10-one, 19-oxide
    • strychnine N(6)-oxide
    • (4aR,5aS,8aS,13aS,15aS,15bR)-6-oxido-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-6-ium-14-one
    • EINECS 230-656-5
    • NSC24951
    • 7-Oxo-6,7,7a,8,8a,11,12a,12b,12c,13-decahydro-5H,14H-7,9-methano-12-oxa-7lambda~5~,14a-diazacyclohepta[1,2,3-cd]cyclopenta[g]fluoranthen-14-one
    • NSC-24951
    • NSC 24951
    • SMR000393707
    • 7248-28-4
    • strychnine 19-oxide
    • Inchi: 1S/C21H22N2O3/c24-18-10-16-19-13-9-17-21(6-7-23(17,25)11-12(13)5-8-26-16)14-3-1-2-4-15(14)22(18)20(19)21/h1-5,13,16-17,19-20H,6-11H2/t13-,16-,17?,19-,20-,21+,23?/m0/s1
    • InChI Key: ADTDBAKUQAKBGZ-IDZUSDEBSA-N
    • SMILES: [O-][N+]12CC3=CCO[C@H]4CC(N5C6C=CC=CC=6[C@@]6(CC1)[C@@H]5[C@H]4[C@H]3CC26)=O

Computed Properties

  • Exact Mass: 350.16300
  • Monoisotopic Mass: 350.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 58.97000
  • LogP: 2.12890
  • pka: 5.17(at 25℃)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.